Cas no 1790071-20-3 (5-acetamido-1,3-dimethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-acetamido-1,3-dimethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1790071-20-3
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 5639380
• PubChem ID: 110477320
• Update Time: 2025-05-22

5-acetamido-1,3-dimethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-acetamido-1,3-dimethyl-1H-pyrazole-4-carboxylic acid
• 1790071-20-3
• EN300-28272016

• Inchi： 1S/C8H11N3O3/c1-4-6(8(13)14)7(9-5(2)12)11(3)10-4/h1-3H3,(H,9,12)(H,13,14)
• InChI Key： WTEKQEXCYAOALT-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=NN(C)C=1NC(C)=O)=O

Computed Properties

• Exact Mass: 197.08004122g/mol
• Monoisotopic Mass: 197.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on 5-acetamido-1,3-dimethyl-1H-pyrazole-4-carboxylic acid

5-Acetamido-1,3-dimethyl-1H-pyrazole-4-carboxylic Acid (CAS 1790071-20-3): A Comprehensive Overview

The chemical compound 5-acetamido-1,3-dimethyl-1H-pyrazole-4-carboxylic acid (CAS 1790071-20-3) represents an important heterocyclic building block in modern pharmaceutical and agrochemical research. This pyrazole derivative has gained significant attention in recent years due to its versatile chemical properties and potential applications in drug discovery. With the increasing demand for novel heterocyclic compounds in medicinal chemistry, 5-acetamido-1,3-dimethyl-1H-pyrazole-4-carboxylic acid has emerged as a valuable intermediate for the synthesis of biologically active molecules.

From a structural perspective, 5-acetamido-1,3-dimethyl-1H-pyrazole-4-carboxylic acid features a unique combination of functional groups that make it particularly interesting for synthetic applications. The presence of both acetamido and carboxylic acid moieties on the pyrazole ring allows for diverse chemical transformations, enabling researchers to create complex molecular architectures. Recent studies have highlighted the compound's potential as a precursor for kinase inhibitors, which are currently a hot topic in cancer research and autoimmune disease treatment.

The synthesis of 5-acetamido-1,3-dimethyl-1H-pyrazole-4-carboxylic acid typically involves multi-step organic reactions starting from commercially available pyrazole derivatives. Modern synthetic approaches emphasize green chemistry principles, aligning with current industry trends toward sustainable pharmaceutical production. Researchers are particularly interested in optimizing the yield and purity of CAS 1790071-20-3, as these factors directly impact its utility in downstream applications.

In the pharmaceutical sector, 5-acetamido-1,3-dimethyl-1H-pyrazole-4-carboxylic acid has shown promise as a building block for drug candidates targeting various diseases. Its molecular structure allows for favorable interactions with biological targets, making it valuable for structure-activity relationship (SAR) studies. The compound's potential in developing new anti-inflammatory agents has been a particular focus, given the growing need for safer and more effective treatments in this therapeutic area.

The analytical characterization of 5-acetamido-1,3-dimethyl-1H-pyrazole-4-carboxylic acid employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Recent advancements in analytical technology have enabled more precise quality control of CAS 1790071-20-3, addressing the pharmaceutical industry's increasing demand for high-purity intermediates.

Market trends indicate growing interest in pyrazole-4-carboxylic acid derivatives, with 5-acetamido-1,3-dimethyl-1H-pyrazole-4-carboxylic acid being among the most sought-after variants. The compound's commercial availability has expanded significantly in recent years, reflecting its importance in medicinal chemistry research. Suppliers now offer CAS 1790071-20-3 in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications.

From a regulatory standpoint, 5-acetamido-1,3-dimethyl-1H-pyrazole-4-carboxylic acid is generally regarded as safe for research purposes when handled according to standard laboratory protocols. The compound's non-hazardous nature under normal conditions makes it attractive for academic and industrial laboratories alike. However, researchers should always consult the latest safety data sheets for specific handling instructions.

The future outlook for 5-acetamido-1,3-dimethyl-1H-pyrazole-4-carboxylic acid appears promising, with potential applications extending beyond current uses. Emerging research suggests possible utility in materials science, particularly in the development of specialized polymers and coordination compounds. As synthetic methodologies continue to advance, the accessibility and applications of CAS 1790071-20-3 are expected to expand further.

For researchers working with pyrazole carboxylic acid derivatives, proper storage conditions are essential to maintain the compound's stability. 5-acetamido-1,3-dimethyl-1H-pyrazole-4-carboxylic acid should typically be stored in a cool, dry environment, protected from light and moisture. These precautions help preserve the compound's chemical integrity over extended periods.

In conclusion, 5-acetamido-1,3-dimethyl-1H-pyrazole-4-carboxylic acid (CAS 1790071-20-3) represents a valuable chemical entity with diverse applications in pharmaceutical research and development. Its unique structural features and synthetic versatility position it as an important tool for medicinal chemists seeking to develop new therapeutic agents. As research into heterocyclic compounds continues to advance, the significance of this pyrazole derivative is likely to grow, potentially leading to new discoveries in drug development and related fields.